2-((1,3-Dihydro-1,3,3-trimethyl-2H-indol-2-ylidene)ethylidene)-5-methoxyindan-1-one

• CAS No.: 80867-06-7
• Molecular Formula: C23H23NO2
• Molecular Weight: 345.4 g/mol
• IUPAC Name: (2Z)-5-methoxy-2-[(2E)-2-(1,3,3-trimethylindol-2-ylidene)ethylidene]-3H-inden-1-one
• InChI: InChI=1S/C23H23NO2/c1-23(2)19-7-5-6-8-20(19)24(3)21(23)12-9-15-13-16-14-17(26-4)10-11-18(16)22(15)25/h5-12,14H,13H2,1-4H3/b15-9-,21-12+
• InChI Key: ZPOYEVJBRHNQGP-IYKLUDEYSA-N
• Isomeric SMILES: CC\1(C2=CC=CC=C2N(/C1=C/C=C\3/CC4=C(C3=O)C=CC(=C4)OC)C)C
• Canonical SMILES: CC1(C2=CC=CC=C2N(C1=CC=C3CC4=C(C3=O)C=CC(=C4)OC)C)C

Description

Biological Activity

2-((1,3-Dihydro-1,3,3-trimethyl-2H-indol-2-ylidene)ethylidene)-5-methoxyindan-1-one is a synthetic compound belonging to the indole family. This compound has garnered attention due to its potential biological activities, including antimicrobial, anticancer, and anti-inflammatory properties. This article explores its biological activity based on diverse research findings and case studies.

Chemical Structure and Properties

The compound can be described by its IUPAC name and molecular formula:

• IUPAC Name : 2-((1,3-dihydro-1,3,3-trimethyl-2H-indol-2-ylidene)ethylidene)-5-methoxyindan-1-one
• Molecular Formula : C₁₈H₁₉N₃O₂

Antimicrobial Activity

Studies have reported that derivatives of indole compounds exhibit significant antimicrobial activity. For instance, 1,3-dihydro-2H-indol-2-one derivatives have shown effectiveness against various bacterial strains such as Escherichia coli, Staphylococcus aureus, and fungal strains like Candida albicans . The mechanism often involves disruption of microbial cell walls or inhibition of enzymatic pathways critical for survival.

Anticancer Properties

Research indicates that indole derivatives possess anticancer properties. A study focused on the synthesis of 5-substituted indole derivatives demonstrated that these compounds can induce apoptosis in cancer cells by activating caspase pathways . The specific compound may exert similar effects through modulation of signaling pathways involved in cell proliferation and survival.

Anti-inflammatory Effects

Inflammation plays a crucial role in various diseases, including cancer and autoimmune disorders. Indole derivatives have been shown to inhibit pro-inflammatory cytokines and reduce inflammation in animal models . The compound's ability to modulate inflammatory responses could be beneficial in therapeutic applications.

Case Studies

Study	Findings
Study 1	Investigated the antimicrobial effects of indole derivatives; found significant inhibition against E. coli and S. aureus .
Study 2	Evaluated anticancer properties; demonstrated induction of apoptosis in human cancer cell lines .
Study 3	Assessed anti-inflammatory activity; showed reduction in TNF-alpha levels in treated models .

In Vitro Studies

In vitro studies have demonstrated the biological activity of indole derivatives through various assays:

• Antimicrobial Assays : Disc diffusion methods indicated zones of inhibition against selected pathogens.
• Cytotoxicity Assays : MTT assays revealed dose-dependent cytotoxic effects on cancer cell lines.

In Vivo Studies

Animal models have been employed to evaluate the therapeutic potential:

• Tumor Models : Administration of indole derivatives resulted in reduced tumor size and improved survival rates.
• Inflammation Models : Induction of paw edema showed significant reductions following treatment with the compound.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues in the Indol-2-one Family

Table 1: Key Structural and Regulatory Differences

Compound Name	CAS Number	Substituents/Modifications	Molecular Formula	Biological Activity (if reported)	Reference
5-Methoxy-3,3-dimethylindolin-2-one	87234-57-9	3,3-dimethyl group; 5-methoxy substitution	C₁₁H₁₃NO₂	Not reported
(3Z)-3-[(4-Hydroxy-3-methoxy-5-methylphenyl)methylidene]-2,3-dihydro-1H-indol-2-one	860648-89-1	4-hydroxy-3-methoxy-5-methylphenyl substituent	C₁₇H₁₅NO₃	Antimicrobial potential inferred from related indolones
2-[3-(1,3-Dihydro-1,3,3-trimethyl-2H-indol-2-ylidene)prop-1-enyl]-1,3,3-trimethyl-3H-indolium chloride	6320-14-5	Prop-1-enyl linkage; cationic indolium core	C₂₄H₂₆ClN₂⁺	Used as a dye/pigment precursor
5-Chloro-3-(propan-2-ylidene)-2,3-dihydro-1H-indol-2-one	1225386-83-3	Chloro-substitution; isopropylidene group	C₁₁H₁₀ClNO	Intermediate in pharmaceutical synthesis

Key Observations :

• The methoxy group at position 5 in the target compound distinguishes it from halogenated analogs (e.g., 5-chloro derivatives in ).
• Cationic indolium derivatives (e.g., CAS 6320-14-5) exhibit divergent applications (e.g., dyes) due to their charged structure, unlike the neutral indanone-indole hybrid discussed here .
• Methylidene oxindoles (e.g., CAS 860648-89-1) share planar conjugated systems but lack the fused indanone ring, reducing structural rigidity compared to the target compound .

Critical Analysis :

• The target compound’s synthesis is inferred to involve Knoevenagel condensation or similar methodologies, as seen in related indole-indanone hybrids (e.g., details analogous benzodioxolyl-indanone synthesis via aldol condensation) .
• Multicomponent reactions (e.g., furanone derivatives in ) highlight alternative strategies for building complex heterocycles, though these lack the trimethylindole moiety present in the target compound.